Cas no 154045-69-9 (Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-)

Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- is a substituted aromatic compound featuring multiple methoxy and methoxymethoxy functional groups. Its structure lends utility as an intermediate in organic synthesis, particularly in the preparation of complex molecules where selective ether protection is required. The presence of electron-donating methoxy groups enhances reactivity in electrophilic aromatic substitution reactions, while the methoxymethoxy moiety offers a versatile protecting group for alcohols or phenols under mild conditions. This compound is valued for its stability, solubility in common organic solvents, and compatibility with a range of reaction conditions, making it a useful reagent in fine chemical and pharmaceutical applications.
Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- structure
154045-69-9 structure
Product Name:Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-
CAS No:154045-69-9
MF:C10H14O4
MW:198.215763568878
MDL:MFCD22123710
CID:1333539
PubChem ID:10997963
Update Time:2025-06-09

Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-
    • 154045-69-9
    • MFCD22123710
    • AGZHDDQNVGPZKC-UHFFFAOYSA-N
    • 1,2-dimethoxy-3-(methoxymethoxy)benzene
    • 1,2-Dimethoxy-3-methoxymethoxybenzene
    • E92155
    • SCHEMBL3671710
    • MDL: MFCD22123710
    • Inchi: 1S/C10H14O4/c1-11-7-14-9-6-4-5-8(12-2)10(9)13-3/h4-6H,7H2,1-3H3
    • InChI Key: AGZHDDQNVGPZKC-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC=C(C=1OC)OC

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92

Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- Pricemore >>

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Additional information on Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-

Recent Advances in the Study of Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- (CAS: 154045-69-9) in Chemical Biology and Pharmaceutical Research

Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- (CAS: 154045-69-9) is a chemically modified benzene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique methoxy and methoxymethoxy functional groups, has been explored for its role in drug synthesis, biomolecular interactions, and as a building block for more complex chemical entities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the efficient synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The study also explored the compound's stability under various pH conditions, revealing its robustness in acidic environments, which is a critical factor for its potential use in drug formulations.

In the realm of biological activity, Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- has shown promising results as an intermediate in the synthesis of bioactive molecules. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 highlighted its role in the development of novel antimicrobial agents. The study reported that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. These findings suggest its potential as a scaffold for designing new antibiotics.

Another area of interest is the compound's application in cancer research. A 2023 preprint article on bioRxiv detailed the use of Benzene, 1,2-dimethoxy-3-(methoxymethoxy)- in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The study found that certain derivatives of this compound could effectively inhibit the activity of key kinases involved in tumor proliferation, offering a potential avenue for developing targeted cancer therapies. Further in vivo studies are underway to validate these findings.

Despite these promising developments, challenges remain in the widespread application of Benzene, 1,2-dimethoxy-3-(methoxymethoxy)-. Issues such as scalability of synthesis, bioavailability, and long-term toxicity need to be addressed. However, ongoing research efforts are focused on overcoming these hurdles, with several patents filed in 2023 for improved synthetic routes and formulations of this compound. The future looks bright for this versatile chemical entity, and its continued exploration is expected to yield significant contributions to the fields of chemical biology and pharmaceutical science.

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